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Compound of Interest

Compound Name: 4-(Methylamino)benzonitrile

Cat. No.: B1588828

An In-Depth Technical Guide to 4-(Methylamino)benzonitrile (CAS: 4714-62-9)

Abstract

This guide provides a comprehensive technical overview of 4-(Methylamino)benzonitrile, a
versatile bifunctional molecule of significant interest in synthetic chemistry and materials
science. Also known by synonyms such as 4-Cyano-N-methylaniline, this compound integrates
a nucleophilic secondary amine and an electrophilic nitrile group onto an aromatic scaffold,
creating a rich landscape for chemical transformations. This document elucidates the
compound's fundamental physicochemical properties, outlines a representative synthetic
pathway, details robust protocols for its analytical characterization, explores its chemical
reactivity, and summarizes critical safety and handling procedures. The insights herein are
designed to empower researchers in leveraging the unique attributes of this molecule for
applications ranging from pharmaceutical intermediates to the development of novel materials.

[11[2][3]

Core Molecular Profile and Physicochemical
Properties

4-(Methylamino)benzonitrile is a crystalline solid, typically appearing as a white to light yellow
or brown powder.[1][4] Its structure, featuring a methylamino donor group and a cyano acceptor
group in a para-configuration, is fundamental to its chemical behavior and photophysical
properties.
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Chemical Structure

The molecular structure consists of a central benzene ring substituted with a methylamino
group (-NHCHs) and a nitrile group (-C=N) at positions 1 and 4, respectively.
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Starting Materials

l 4-Aminobenzonitrile l Methylating Agent
(Precursor) Ge.g” Dimethyl Sulfate) Base (e.g., K2CO3) Solvent (e.g., Acetone)

Reaction

1. Combine starting materials
NG 2. Reflux for several hours
3. Monitor by TLC for consumption

of starting material

Workup & Isolation

1. Cool reaction mixture
2. Filter off base
3. Evaporate solvent
)

4. Partition between water and
an organic solvent (e.g., Ethyl Acetate

:

Dry organic layer (e.g., with MgSO4)]

and concentrate in vacuo

Purification

Recrystallization
(e.g., from an Ethanol/Water mixture)

v

Final Product:
4-(Methylamino)benzonitrile
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Purified Sample
4-(Methylamino)benzonitrile

NMR Spectroscopy
( (*H and C) j anrared (IR) Spectroscopa

Data Analysis &

Mass Spectrometry (MS))

Interpretation

Structure Confirmed

Potential Reactions

ortho/para directing Halogenation
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4-(Methylamino)benzonitrile i
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N-Methylamino Group »  Further Alkylation
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Nitrile Group \
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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